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Compound of Interest

|A-Secretase modulator 11
Compound Name:
hydrochloride

Cat. No.: B12417394

Get Quote

Executive Summary & Compound Identity

-Secretase Modulator 11 Hydrochloride (internally designated as Compound 10 by Astellas
Pharma) is a potent, orally active small molecule designed to treat Alzheimer’s Disease (AD).
Unlike traditional

-secretase inhibitors (GSIs) that block enzyme activity completely—often causing severe side
effects by inhibiting Notch signaling—Modulator 11 is a

-Secretase Modulator (GSM). It allosterically shifts the enzyme's cleavage site on the Amyloid
Precursor Protein (APP), reducing the production of the toxic A

42 peptide while sparing the Notch signaling pathway.
e Common Name:
-Secretase Modulator 11 Hydrochloride (GSM-11 HCI)

e Code Name: Compound 10

¢ Chemical Name: 5-{8-[(3,4'-Difluoro[1,1'-biphenyl]-4-yl)methoxy]-2-methylimidazo[1,2-
a]pyridin-3-yl}-N-methylpyridine-2-carboxamide hydrochloride
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e Molecular Formula:
e Target:

-Secretase Complex (Allosteric Modulation)[1]
o Key Potency: IC

=0.029

M (reduction of A

42)

Note on Nomenclature: The user query referred to "A-Secretase” (Alpha-Secretase). While

-secretase activation is a valid therapeutic strategy, the specific identifier "Modulator
11 Hydrochloride" and the associated chemical literature confirm the compound is a

-Secretase Modulator. This guide focuses on the confirmed Gamma-Secretase
modulator Compound 10.[1][2][3]

Mechanism of Action: The GSM Shift

The therapeutic rationale for GSM-11 relies on "modulating” rather than "inhibiting" the

-secretase complex.

The Amyloid Cascade vs. Modulation
In AD pathology,

-secretase cleaves the transmembrane domain of APP to produce A
peptides.[2]

» Pathogenic Route: Production of long, aggregation-prone A
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42.

¢ Modulated Route (with GSM-11): The compound binds to the Presenilin subunit (likely the
transmembrane domain), inducing a conformational change. This shifts cleavage to produce
shorter, non-toxic peptides like A

380rA

37.

¢ Notch Sparing: Crucially, GSM-11 does not interfere with the

-cleavage of Notch, avoiding the gastrointestinal and immunological toxicity seen with earlier
inhibitors (e.g., Semagacestat).
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Caption: Mechanism of Action for Compound 10. The modulator shifts cleavage from toxic A

42 to benign A
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38 without blocking Notch signaling.

Discovery Logic & SAR

The discovery of Compound 10 by Sekioka et al. (Astellas Pharma) followed a classic
Structure-Activity Relationship (SAR) optimization campaign.

 Hit Identification: The team started with an imidazo[1,2-a]pyridine scaffold. Early hits (e.qg.,
Compound 1a) had poor metabolic stability and moderate potency.

» Scaffold Optimization:

o Core: The imidazo[1,2-a]pyridine core was essential for binding to the Presenilin
transmembrane domain.

o CB8-Position (Alkoxy): Replacing a simple benzyl group with a biphenyl moiety significantly
improved potency. Specifically, the 3,4'-difluoro substitution pattern improved metabolic
stability and brain penetration.

o C3-Position (Heteroaryl): The introduction of a pyridine-2-carboxamide group at the C3
position was critical for oral bioavailability and reducing CYP450 inhibition.

» Lead Selection: Compound 10 was selected for its balance of high potency (IC

29 nM), low CYP inhibition, and excellent blood-brain barrier (BBB) permeability.

Chemical Synthesis Pathway[4][5][6]

The synthesis of Compound 10 is a convergent pathway involving the construction of the
imidazo[1,2-a]pyridine core followed by late-stage functionalization.

Retrosynthetic Analysis

The molecule can be disconnected into three key fragments:
o Fragment A: The Biphenyl Electrophile (4-(chloromethyl)-3,4'-difluoro-1,1'-biphenyl).

o Fragment B: The Imidazo[1,2-a]pyridine Core (derived from 2-amino-3-hydroxypyridine).
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e Fragment C: The Pyridine Amide Side Chain.

Step-by-Step Synthesis Protocol
Step 1: Synthesis of the Biphenyl Electrophile (Fragment A)
» Reagents: 4-Bromo-2-fluorobenzyl alcohol, 4-fluorophenylboronic acid, Pd(dppf)CI

e Protocol:

o Suzuki Coupling: React 4-bromo-2-fluorobenzyl alcohol with 4-fluorophenylboronic acid
under standard Suzuki conditions (DME/H

O, Pd catalyst, base, 80°C) to yield (3,4'-difluoro-[1,1'-biphenyl]-4-yl)methanol.
o Chlorination: Treat the alcohol with thionyl chloride (

) in DCM to generate the corresponding benzyl chloride: 4-(chloromethyl)-3,4'-difluoro-
1,1'-biphenyl.

Step 2: Construction of the Imidazo[1,2-a]pyridine Core
e Reagents: 2-Amino-3-(benzyloxy)pyridine,

-bromo ketone derivative (or equivalent coupling partner).
e Protocol:

o Cyclization: 2-Amino-3-(benzyloxy)pyridine is condensed with a substituted

-bromo ketone (specifically 2-bromo-1-(5-methoxycarbonylpyridin-3-yl)propan-1-one) in
ethanol at reflux.

o Ring Formation: This forms the imidazo[1,2-a]pyridine ring with the pyridine-ester already
attached at the C3 position and the protected oxygen at C8.
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Step 3: Deprotection and Etherification

e Reagents:

, Pd/C (Hydrogenolysis),
, DMF.

e Protocol:

o Debenzylation: The benzyl protecting group at C8 is removed via catalytic hydrogenation
to reveal the free 8-hydroxy group.

o Alkylation: The 8-hydroxy intermediate is reacted with Fragment A (the biphenyl chloride)
in DMF using potassium carbonate as a base (60°C, 4h). This installs the critical biphenyl
side chain.

Step 4: Amidation and Salt Formation

» Reagents: Methylamine (in THF/MeOH), HCI in dioxane.
» Protocol:

o Aminolysis: The methyl ester on the C3-pyridine ring is treated with excess methylamine.
This converts the ester directly to the N-methylcarboxamide.

o Salt Formation: The free base is dissolved in ethyl acetate and treated with 4M HCI in
dioxane to precipitate Compound 10 hydrochloride as a white solid.

Synthesis Workflow Diagram
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Caption: Convergent synthesis of GSM-11 HCI (Compound 10) via biphenyl alkylation and
imidazopyridine cyclization.

Physico-Chemical Properties & Validation

Researchers utilizing GSM-11 must validate the compound's integrity using the following
parameters.
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Parameter Specification Notes

. . . Hygroscopic as HCI salt. Store
Appearance White to off-white solid _
under desiccant.

527.95 g/mol (Free Base:

Molecular Weight Formula includes HCL.[1]
~491.5)
- DMSO (>10 mg/mL), Water Requires DMSO stock for
Solubility
(Low) cellular assays.

Critical for accurate IC50

Purity (HPLC) >98% o
determination.
IC50 (A 0.029 Potent reduction in HEK293-
42) M APP cells.
>10

High selectivity window (>300-

IC50 (Notch) fold)
old).

Experimental Validation Protocol (Cellular A Assay)

o Cell Line: HEK293 stably expressing APPsw (Swedish Mutation).
e Treatment: Incubate cells with GSM-11 (0.1 nM - 10
M) for 24 hours.
o Detection: Analyze supernatant using Sandwich ELISA specific for A

42 and A
38.

e Success Criteria: Dose-dependent decrease in A
42 with a concomitant increase in A

38, with no change in total A

levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12417394/docs#secretase-modulator-11-
hydrochloride-discovery-and-synthesis-pathway]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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